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An In-depth Technical Guide to the Preparation of a Mixed-Valence Copper Sulfite Compound

from Copper Metal

For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of the synthesis of a stable, mixed-

valence copper(I,II) sulfite compound, commonly known as Chevreul's salt

(Cu₂SO₃·CuSO₃·2H₂O), starting from elemental copper. The direct synthesis of pure cuprous
sulfite (Cu₂SO₃) is challenging due to its instability. Therefore, this guide focuses on the

preparation of Chevreul's salt as a practical and stable alternative. The synthesis is presented

as a two-stage process: the initial oxidation of copper metal to copper(II) sulfate, followed by

the reductive precipitation of Chevreul's salt. This document includes detailed experimental

protocols, tabulated quantitative data for easy reference, and a visual representation of the

experimental workflow. While the compound itself is not directly involved in biological signaling

pathways, this guide provides the rigorous chemical synthesis data required by researchers in

various fields, including materials science and inorganic chemistry.

Introduction
The synthesis of copper compounds in the +1 oxidation state (cuprous) is of significant interest

in various chemical applications. However, simple cuprous salts are often unstable. Cuprous
sulfite (Cu₂SO₃) is a prime example, being difficult to isolate in a pure, stable form. A more

readily prepared and stable compound containing copper(I) sulfite is Chevreul's salt, a mixed-

valence copper(I,II) sulfite dihydrate with the formula Cu₂SO₃·CuSO₃·2H₂O.[1][2][3] This brick-
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red, crystalline solid is insoluble in water and stable in air, making it a suitable compound for

study and potential applications where a source of copper(I) is required.[3][4]

This guide details a reliable two-stage laboratory procedure for the preparation of Chevreul's

salt, beginning with copper metal. The first stage involves the conversion of copper metal into

an aqueous solution of copper(II) sulfate. The second stage describes the precipitation of

Chevreul's salt from this solution using a reducing sulfite salt.

Synthesis Overview
The overall process can be logically divided into two distinct experimental stages:

Stage 1: Preparation of Copper(II) Sulfate from Copper Metal. This stage involves the

oxidation of elemental copper to Cu²⁺ ions in the presence of sulfuric acid.

Stage 2: Synthesis of Chevreul's Salt (Cu₂SO₃·CuSO₃·2H₂O). This stage utilizes the

copper(II) sulfate solution from Stage 1. A reducing agent, sodium metabisulfite, is

introduced to reduce a portion of the copper(II) to copper(I) and to provide the sulfite ions,

leading to the precipitation of the mixed-valence salt.

The logical flow of this two-stage synthesis is depicted in the workflow diagram below.
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Caption: Experimental workflow for the two-stage synthesis of Chevreul's salt from copper

metal.

Experimental Protocols
Stage 1: Preparation of Copper(II) Sulfate from Copper
Metal
This procedure utilizes nitric acid as an oxidizing agent to facilitate the dissolution of copper in

sulfuric acid.

Materials:

Copper metal (wire or turnings)

Concentrated nitric acid (HNO₃)

Concentrated sulfuric acid (H₂SO₄)

Deionized water

Glass beaker

Heating plate

Procedure:

Place approximately 6g of copper metal into a beaker.

In a separate container, carefully prepare an acid solution by adding 5 mL of concentrated

sulfuric acid and 3 mL of concentrated nitric acid to 30 mL of water.[5]

Add the acid solution to the beaker containing the copper. The reaction will produce a brown

gas (NO₂), which is toxic. This step must be performed in a well-ventilated fume hood.[5]

Gently heat the mixture on a hot plate to ensure all the copper reacts. The solution will turn

blue, indicating the formation of aqueous copper(II) sulfate.
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Once the reaction is complete (bubbling ceases and all copper is dissolved), allow the

solution to cool. This blue solution is used directly in Stage 2.

Stage 2: Synthesis of Chevreul's Salt
(Cu₂SO₃·CuSO₃·2H₂O)
This protocol is adapted from established laboratory methods for the synthesis of Chevreul's

salt.[6][7]

Materials:

Copper(II) sulfate solution (from Stage 1)

Sodium metabisulfite (Na₂S₂O₅)

Deionized water

Erlenmeyer flask

Heating plate

Filtration apparatus (e.g., Büchner funnel)

Wash bottles with deionized water and ethanol

Procedure:

Prepare a solution of sodium metabisulfite by dissolving 2.0g of Na₂S₂O₅ in 10 mL of

deionized water.[6][7]

In an Erlenmeyer flask, take the copper(II) sulfate solution from Stage 1. For the purpose of

stoichiometry based on a standard preparation, a solution equivalent to dissolving 2.4g of

CuSO₄·5H₂O in 25 mL of water can be considered.[6][7]

Add the sodium metabisulfite solution to the copper(II) sulfate solution. The mixture will

immediately turn a distinct emerald green color.[6][7]
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Heat the green solution to boiling. As the solution boils, it will darken, and a brick-red

precipitate of Chevreul's salt will form.[1][6] The boiling process may release sulfur dioxide

gas, so adequate ventilation is required.[1]

Continue boiling for several minutes until the precipitation is complete. The supernatant liquid

should become clear.

Allow the mixture to cool to room temperature.

Collect the brick-red precipitate by vacuum filtration.

Wash the collected solid first with deionized water and then with ethanol to facilitate drying.

Dry the product in a desiccator or at a low temperature in an oven.

Quantitative Data Summary
The following tables summarize the quantitative parameters for the synthesis.

Table 1: Reagents for the Synthesis of Chevreul's Salt
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Stage Reagent Formula
Molar Mass
( g/mol )

Quantity Role

1 Copper Cu 63.55 ~6.0 g
Starting

Material

1
Sulfuric Acid

(conc.)
H₂SO₄ 98.08 5 mL Acid Medium

1
Nitric Acid

(conc.)
HNO₃ 63.01 3 mL

Oxidizing

Agent

2

Copper(II)

Sulfate

Pentahydrate

*

CuSO₄·5H₂O 249.68 2.4 g
Copper

Source

2
Sodium

Metabisulfite
Na₂S₂O₅ 190.11 2.0 g

Reducing &

Sulfite

Source

Note: The

quantity for

copper(II)

sulfate is

provided as a

reference for

the

stoichiometry

in Stage 2.

The solution

from Stage 1

should be

used directly.

Table 2: Reaction Conditions and Product Characteristics

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 10 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b077069?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Parameter Value Notes

Stage 2 Reaction Temp. Boiling (~100 °C)
Essential for the precipitation

of Chevreul's salt.

Product Formula Cu₃(SO₃)₂·2H₂O
Also written as

Cu₂SO₃·CuSO₃·2H₂O.[3]

Molar Mass 386.78 g/mol [4]

Appearance Brick-red crystalline powder [2][4][6]

Solubility in Water Insoluble [3][4]

Solubility (other) Soluble in aqueous ammonia

Forms a deep blue

tetraamminecopper(II)

complex.[1][4]

Reaction with Acid Reacts with HCl
Produces a white precipitate of

copper(I) chloride.[1][4]

Thermal Stability Decomposes above 200 °C [2]

Chemical Reaction Pathway
The chemical transformations occurring during the synthesis of Chevreul's salt are complex.

The sodium metabisulfite in solution exists in equilibrium with sodium bisulfite. The bisulfite ions

act as both a reducing agent and the source of the sulfite ligands. The overall balanced

chemical equation for the precipitation step can be represented as:

3CuSO₄(aq) + 3Na₂S₂O₅(aq) + 5H₂O(l) → Cu₃(SO₃)₂·2H₂O(s) + 3Na₂SO₄(aq) + 4SO₂(g) +

H₂SO₄(aq)

The diagram below illustrates the key chemical transformations.
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Caption: Simplified reaction pathway for the formation of Chevreul's salt.

Conclusion
This guide provides a detailed and practical methodology for the synthesis of Chevreul's salt

(Cu₂SO₃·CuSO₃·2H₂O) from elemental copper. By breaking the process down into two

manageable stages and providing clear, actionable protocols and quantitative data,

researchers can reliably produce this stable mixed-valence copper sulfite compound. The

provided workflow and reaction pathway diagrams offer a clear visual summary of the process,

aiding in both planning and understanding the underlying chemical transformations. This

foundational knowledge is crucial for any further investigation or application of this interesting

copper compound in various scientific disciplines.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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